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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

Technical Support Center: Accurate Pursuit Plus
Application
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the precise calibration of spray equipment for

the application of Pursuit Plus herbicide. Accurate calibration is critical for experimental

integrity, ensuring uniform application and preventing crop injury or ineffective weed control.

Frequently Asked Questions (FAQs)
Q1: What is the recommended application rate for Pursuit Plus EC?

A1: The recommended broadcast application rate for Pursuit Plus EC is 2.5 pints per acre.[1]

This rate applies to preplant, preplant incorporated (for soybeans only), preemergence, and

postemergence (for CLEARFIELD® corn only) applications.[1] Only one application is

permitted per season.[1]

Q2: What are the recommended water volume and spray pressure for applying Pursuit Plus
EC?

A2: It is recommended to apply Pursuit Plus EC in 10 to 40 gallons of water per acre using

properly calibrated ground equipment.[1] A spray pressure of 20 to 40 psi is advised to ensure

uniform application.[1]
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Q3: What is the correct order for tank-mixing Pursuit Plus EC with other products?

A3: When tank-mixing, follow this order of addition while agitating the solution:[1][2]

Fill the spray tank 1/4 to 1/2 full with clean water.

Add any soluble packet products and mix thoroughly.

Add wettable powder (WP), dispersible granule (DG), dry flowable (DF), or liquid flowable

(LF) formulations.

Add aqueous solution products.

Add Pursuit Plus EC.

Add other emulsifiable concentrate (EC) products.

Add a surfactant if weeds are present.

Add liquid fertilizer.

Fill the remainder of the tank with water while maintaining agitation.

Q4: How critical is cleaning the spray equipment?

A4: It is imperative to thoroughly clean spray equipment with water after using Pursuit Plus
EC.[1][3] Failure to do so can result in contamination and potential injury to sensitive crops in

subsequent applications.[1][3]

Troubleshooting Guide
Issue 1: My sprayer's output seems inconsistent across the boom.

Possible Cause: Clogged or worn nozzles. Nozzle output can vary by more than 10% from

the average due to wear or blockage, leading to uneven application.[4][5]

Solution:

Thoroughly clean all nozzles and screens with a soft brush and soapy water.[4]
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Check the output of each nozzle individually by spraying water into a calibrated container

for a set amount of time (e.g., 30 or 60 seconds).[5][6]

Calculate the average output across all nozzles.

Replace any nozzle that has an output varying by more than 10% from the average.[4][5]

It is recommended to replace all nozzles annually or more frequently with high usage.[4]

Issue 2: I've calibrated my sprayer, but the application rate (Gallons Per Acre) is incorrect.

Possible Cause 1: Incorrect travel speed. Even minor variations in speed can significantly

impact the application rate.

Solution 1:

Measure a test course of at least 200 feet in a field with similar conditions to the

application area.[4]

Record the time it takes to travel the course at the intended application speed and throttle

setting.

Calculate your actual speed in Miles Per Hour (MPH).

Re-calculate your sprayer's output using the correct speed.

Possible Cause 2: Incorrect pressure setting. Changes in pressure will alter the nozzle flow

rate.

Solution 2:

Ensure your pressure gauge is functioning correctly.

Set the pressure within the recommended range of 20-40 psi for Pursuit Plus application.

[1]

Be aware that significant changes in pressure can also affect droplet size and spray

pattern, potentially increasing drift.[7] For minor adjustments to the application rate, slight
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pressure changes are acceptable. For major adjustments, it is better to change your travel

speed or nozzle tips.[8]

Issue 3: I am observing spray drift to non-target areas.

Possible Cause: High spray pressure, incorrect nozzle type, or unfavorable wind conditions.

[1][7]

Solution:

Reduce the spray pressure to the lower end of the recommended range (20-30 psi) to

produce larger droplets that are less prone to drift.[7]

Ensure you are using a nozzle type suitable for herbicide application, such as a flat-fan

nozzle, which produces a uniform pattern.[7][9]

Avoid spraying when wind conditions are not favorable.[1] Do not apply if wind or

temperature inversion conditions could cause drift onto sensitive crops like leafy

vegetables, sugar beets, or cotton.[1]

Quantitative Data Summary
Table 1: Pursuit Plus EC Application Parameters

Parameter Recommended Value

Application Rate 2.5 pints / acre

Water Volume 10 - 40 gallons / acre

Spray Pressure 20 - 40 psi

Table 2: Sprayer Calibration Formulas
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Calculation Formula

Gallons Per Minute (GPM) Ounces collected in 1 minute / 128

Gallons Per Acre (GPA)
(GPM x 5940) / (MPH x Nozzle Spacing in

inches)

Experimental Protocol: Sprayer Calibration
This protocol outlines the steps to accurately calibrate a boom sprayer for Pursuit Plus
application.

Objective: To ensure the sprayer is delivering the desired application rate of the spray solution

in Gallons Per Acre (GPA).

Materials:

Sprayer

Clean water

Measuring tape

Stopwatch

Calibrated measuring container (ounces or milliliters)

Flags or stakes for marking a test course

Procedure:

Pre-Calibration Check:

Thoroughly clean the entire sprayer system, including the tank, pumps, hoses, and

nozzles.[4][9]

Fill the sprayer tank halfway with clean water.

Inspect all hoses and fittings for leaks.
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Ensure all nozzles are the same type and size, and visually check for uniform spray

patterns.[4]

Determine Nozzle Flow Rate (GPM):

Pressurize the sprayer to the desired operating pressure (between 20-40 psi).[1]

Using the calibrated container, collect the output from a single nozzle for one minute.[6]

Repeat this for several nozzles to ensure the output is consistent. If a nozzle's output

deviates by more than 10% from the average, it should be cleaned or replaced.[5]

Calculate the average nozzle output in Gallons Per Minute (GPM) by dividing the average

ounces collected by 128.[6]

Determine Travel Speed (MPH):

Mark a straight test course of at least 200 feet in a field that has similar terrain to the area

you will be spraying.[4]

With the sprayer about half full of water, record the time it takes to travel the marked

distance at your chosen gear and engine RPM.

Calculate your speed in MPH using the formula:

MPH = (Distance in feet x 60) / (Time in seconds x 88)

Calculate the Application Rate (GPA):

Measure the distance between nozzles on the boom in inches.

Use the following formula to calculate the sprayer's application rate in Gallons Per Acre

(GPA):[10]

GPA = (GPM x 5940) / (MPH x Nozzle Spacing in inches)

Adjust as Necessary:
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Compare your calculated GPA to the desired application volume (10-40 GPA for Pursuit
Plus).[1]

For minor adjustments, you can slightly increase or decrease the pressure.

For major adjustments, it is recommended to change your travel speed or select different

sized nozzles.[8]

If you make any adjustments, repeat the relevant steps of the calibration process to

confirm the new application rate.
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Caption: Workflow for Sprayer Calibration.
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Problem: Inaccurate Application

Is Nozzle Output Uneven?

Clean or Replace
Deviant Nozzles

Yes

Is Application Rate
(GPA) Incorrect?

No

Recalibrate Sprayer

Verify Travel Speed (MPH)

Yes

Is Spray Drifting?

No

Check Pressure Gauge
and Setting

Reduce Pressure &
Check Nozzle Type

Yes

Avoid Spraying in
High Wind

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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